Cas no 866342-16-7 (N-(4-fluorophenyl)-2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 866342-16-7
• MF: C₂₆H₂₀FN₃O₃S
• MW: 473.518708229065
• CID: 6374794
• PubChem ID: 2135306
• Update Time: 2023-12-15

N-(4-fluorophenyl)-2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• N-(4-fluorophenyl)-2-[(9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• AKOS001836520
• N-(4-fluorophenyl)-2-((9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• N-(4-FLUOROPHENYL)-2-({9-METHOXY-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE
• F1602-0307
• 866342-16-7

• Inchi： 1S/C26H20FN3O3S/c1-32-21-9-5-8-17-14-20-25(33-23(17)21)29-24(16-6-3-2-4-7-16)30-26(20)34-15-22(31)28-19-12-10-18(27)11-13-19/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key： PPDXJNUYCWAANO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N=C(C2=CC=CC=C2)N=C2OC3=C(C=CC=C3OC)CC2=1

Computed Properties

• Exact Mass: 473.12094084g/mol
• Monoisotopic Mass: 473.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers